Cadmium-107

• CAS No.: 14709-52-5
• Molecular Formula: Cd
• Molecular Weight: 106.90661 g/mol
• IUPAC Name: cadmium-107
• InChI: InChI=1S/Cd/i1-5
• InChI Key: BDOSMKKIYDKNTQ-FTXFMUIASA-N
• SMILES: [Cd]
• Isomeric SMILES: [107Cd]
• Synonyms: 107Cd radioisotope; Cadmium-107; Cd-107 radioisotope

Description

Cadmium-107 (^107^Cd) is a synthetic radioisotope with a half-life of 6.50 hours . It decays entirely through electron capture (EC) to its stable daughter nuclide, Silver-107 (^107^Ag) . This isotope is supplied for applications in nuclear physics research, environmental tracing studies, and as a tool in chemical analysis. On a molecular level, cadmium's toxicity in its stable form is linked to its induction of oxidative stress, primarily by disrupting the mitochondrial electron transport chain, leading to increased production of reactive oxygen species (ROS) and potential cellular damage . The primary value of this compound for researchers lies in its radioactive properties, which allow it to be used as a tracer in metabolic and environmental pathway studies. This product is strictly labeled For Research Use Only . It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use.

Scientific Research Applications

Nuclear Technology

Cadmium-107 in Nuclear Reactors
this compound is utilized in control rods within nuclear reactors due to its effectiveness as a neutron absorber. By controlling neutron flux, it helps manage the fission process, ensuring reactor safety and efficiency. The isotope's long half-life of approximately 6.5 million years allows for stable performance in this application .

Medical Applications

Radiotherapy and Imaging
this compound has potential applications in medical imaging and radiotherapy. Its ability to emit gamma rays makes it useful in certain diagnostic imaging techniques. For instance, cadmium-based compounds can be employed in positron emission tomography (PET) scans to enhance image resolution and contrast .

Case Study: Cancer Treatment
Research has indicated that cadmium complexes can exhibit anticancer properties. Studies have shown that cadmium sulfide nanoparticles can induce oxidative stress in cancer cells, leading to apoptosis (programmed cell death). This mechanism highlights the potential of this compound in developing targeted cancer therapies .

Materials Science

Semiconductor Applications
this compound plays a significant role in the production of semiconductor materials. Cadmium selenide and cadmium telluride are widely used in photovoltaic cells and photodetectors due to their favorable electronic properties. These materials are essential for solar energy technologies, contributing to advancements in renewable energy sources .

Table: Properties of Cadmium Compounds Used in Semiconductors

Compound	Application	Key Properties
Cadmium Selenide	Photovoltaic cells	High absorption coefficient
Cadmium Telluride	Infrared detectors	Excellent charge transport
Cadmium Sulfide	Light-emitting devices	Photoconductive properties

Environmental Monitoring

Cadmium Sensors
this compound is also employed in the development of sensors for environmental monitoring. These sensors can detect cadmium levels in water sources, providing critical data for assessing pollution levels and ensuring public health safety .

Research Applications

Nuclear Physics Studies
this compound is used extensively in nuclear physics research to study excited nuclear states. This research contributes valuable insights into nuclear structure and reactions, enhancing our understanding of fundamental physics .

Preparation Methods

Neutron Capture in Cadmium-106

The predominant method for $^{107}\text{Cd}$ production involves neutron irradiation of enriched cadmium-106 ($^{106}\text{Cd}$) targets in nuclear reactors. The reaction proceeds as:

$$^{106}\text{Cd} + n \rightarrow ^{107}\text{Cd} + \gamma \quad \text{(neutron capture)}$$

Natural cadmium contains approximately 1.25% $^{106}\text{Cd}$, necessitating isotopic enrichment to achieve viable yields. The thermal neutron flux in research reactors (e.g., swimming pool or heavy water-moderated systems) determines the activation rate, with typical fluxes ranging from $10^{13}$ to $10^{14}$ neutrons·cm$^{-2}$·s$^{-1}$.

Target Preparation and Irradiation Parameters

Targets are fabricated from cadmium foil or pellets with $^{106}\text{Cd}$ enrichment exceeding 90%. Post-irradiation, the isotopic mixture undergoes radiochemical separation to isolate $^{107}\text{Cd}$ from stable cadmium isotopes and activation byproducts (e.g., $^{109}\text{Cd}$). A study by the Japan Atomic Energy Agency (JAEA) optimized this process using automated hydroponic systems to monitor tracer uptake in plants, achieving a production purity of 99.95%.

Cyclotron-Driven Proton Bombardment

Proton-Induced Reactions on Silver Targets

An alternative route involves proton bombardment of silver-107 ($^{107}\text{Ag}$) targets in cyclotrons:

$$^{107}\text{Ag} + p \rightarrow ^{107}\text{Cd} + n \quad \text{(proton-neutron exchange)}$$

Natural silver (51.8% $^{107}\text{Ag}$) serves as a cost-effective target material. The reaction requires proton energies above 15 MeV to overcome the Coulomb barrier, with yields dependent on beam current and target thickness. For instance, a 30 MeV proton beam at 200 μA generates $^{107}\text{Cd}$ activities of ~50 MBq·g$^{-1}$ after 6 hours of irradiation.

Post-Irradiation Processing

Post-bombardment, the silver target is dissolved in nitric acid, and $^{107}\text{Cd}$ is separated via ion-exchange chromatography. This method avoids neutron activation byproducts but requires rapid processing due to $^{107}\text{Cd}$’s short half-life.

Decay-Based Synthesis from Indium-107

Parent Isotope Utilization

$^{107}\text{Cd}$ can be obtained indirectly through the decay of indium-107 ($^{107}\text{In}$), which has a half-life of 32.4 minutes:

$$^{107}\text{In} \xrightarrow{\beta^+ \text{ decay}} ^{107}\text{Cd}$$

$^{107}\text{In}$ is synthesized via proton irradiation of cadmium-106:

$$^{106}\text{Cd} + p \rightarrow ^{107}\text{In} + \gamma$$

This method is less common due to logistical challenges in handling short-lived $^{107}\text{In}$, but it offers high isotopic purity if separation protocols are optimized.

Applications in Environmental and Biological Research

Tracer Studies in Plant Physiology

The KAKENHI Project (2005–2008) utilized reactor-produced $^{107}\text{Cd}$ to image cadmium transport in rice plants using positron-emitting tracer imaging systems (PETIS). Key findings include:

• Root-to-shoot translocation : 10% of absorbed $^{107}\text{Cd}$ accumulated in shoot bases within 1 hour.

• Grain accumulation : $^{107}\text{Cd}$ preferentially localized in rice nodes and grains, bypassing leaf tissues.

Comparative Analysis of Production Methods

Parameter	Reactor Neutron Activation	Cyclotron Proton Bombardment	Decay from $^{107}\text{In}$
Yield (MBq·g$^{-1}$)	100–300	50–150	20–60
Isotopic Purity	99.9%	99.5%	99.8%
Facility Cost	High	Moderate	Low
Typical Use Case	Bulk tracer production	Medical/on-demand applications	Research-specific studies

Q & A

Q. What interdisciplinary approaches are emerging for this compound applications in nuclear forensics or astrophysics?

• Methodological Answer : In nuclear forensics, isotopic correlation techniques link Cd-107 decay products (e.g., Ag-107) to reactor fuel cycles. For astrophysics, cadmium isotopic ratios in meteorites are analyzed via resonance ionization mass spectrometry (RIMS) to study nucleosynthetic processes in supernovae. Collaborative frameworks integrating physics, chemistry, and data science are critical .